Cas no 1246819-35-1 (3-Hydroxy Benzopyrene-d11)

• Product Name: 3-Hydroxy Benzopyrene-d11
• CAS No: 1246819-35-1
• MF: C₂₀H₁₂O
• MW: 279.376463890076
• CID: 1065085
• PubChem ID: 71748900
• Update Time: 2025-04-20

3-Hydroxy Benzopyrene-d11 Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy Benzopyrene-d11
• 1,2,4,5,6,7,8,9,10,11,12-undecadeuteriobenzo[a]pyren-3-ol
• 3-Hydroxy-3,4-benzo[a]pyrene-d11
• 3-Hydroxybenzo[a]pyrene-d11
• Benzo[a]pyren-3-ol-d11
• HY-144950S
• CS-0436477
• (~2~H_11_)Benzo[pqr]tetraphen-3-ol
• J-005142
• DTXSID60857734
• 1246819-35-1
• (?H??)pentacyclo[10.6.2.0?,?.0?,??.0??,??]icosa-1(18),2(7),3,5,8,10,12,14,16,19-decaen-13-ol

• Inchi： 1S/C20H12O/c21-18-10-7-12-5-8-16-15-4-2-1-3-13(15)11-14-6-9-17(18)19(12)20(14)16/h1-11,21H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D
• InChI Key： SPUUWWRWIAEPDB-LFFOKYCESA-N
• SMILES： OC1C([2H])=C([2H])C2=C([2H])C([2H])=C3C4C([2H])=C([2H])C([2H])=C([2H])C=4C([2H])=C4C([2H])=C([2H])C=1C2=C34

Computed Properties

• Exact Mass: 279.15800
• Monoisotopic Mass: 279.157859207g/mol
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 182-192°C
• Boiling Point: 527.2±19.0 °C at 760 mmHg
• Flash Point: 252.9±13.4 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 20.23000
• LogP: 5.44280
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-Hydroxy Benzopyrene-d11 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator